Cas no 151561-88-5 (Kauran-17-oic acid,3-oxo-)
Kauran-17-oic acid,3-oxo- structure
Product Name:Kauran-17-oic acid,3-oxo-
CAS No:151561-88-5
MF:C20H30O3
MW:318.450406551361
CID:98011
PubChem ID:91895325
Update Time:2025-09-28
Kauran-17-oic acid,3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Kauran-17-oic acid,3-oxo-
- ent-3-Oxokauran-17-oic acid
- (5β,8α,9β,10α,13α,16β)-3-Oxokauran-17-oic acid
- [ "" ]
- 3-Oxokauran-17-oic acid
- CID 91895325
- AKOS032961635
- (1S,4S,9S,10R,13R,14S)-5,5,9-trimethyl-6-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-14-carboxylic acid
- Kauran-17-oic acid, 3-oxo-
- 151561-88-5
-
- Inchi: 1S/C20H30O3/c1-18(2)14-6-9-20-10-12(13(11-20)17(22)23)4-5-15(20)19(14,3)8-7-16(18)21/h12-15H,4-11H2,1-3H3,(H,22,23)/t12-,13+,14-,15+,19-,20+/m1/s1
- InChI Key: DFXNQVOKZMHGJK-OAAASAAISA-N
- SMILES: O=C1CC[C@]2(C)[C@@H](C1(C)C)CC[C@]13C[C@H](C(=O)O)[C@H](CC[C@H]12)C3
Computed Properties
- Exact Mass: 318.21900
- Monoisotopic Mass: 318.21949481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 565
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.1±0.1 g/cm3
- Boiling Point: 461.8±45.0 °C at 760 mmHg
- Flash Point: 247.2±25.2 °C
- PSA: 54.37000
- LogP: 4.29900
- Vapor Pressure: 0.0±2.4 mmHg at 25°C
Kauran-17-oic acid,3-oxo- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Kauran-17-oic acid,3-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E65150-5mg |
(5β,8α,9β,10α,13α,16β)-3-Oxokauran-17-oic acid |
151561-88-5 | ,HPLC≥98% | 5mg |
¥4800.0 | 2023-09-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3945-1 mg |
ent-3-Oxokauran-17-oic acid |
151561-88-5 | 1mg |
¥2435.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3945-1 ml * 10 mm |
ent-3-Oxokauran-17-oic acid |
151561-88-5 | 1 ml * 10 mm |
¥ 3430 | 2024-07-19 | ||
| A2B Chem LLC | AA76790-5mg |
ent-3-Oxokauran-17-oic acid |
151561-88-5 | 98.0% | 5mg |
$594.00 | 2024-04-20 | |
| A2B Chem LLC | AA76790-1mg |
ent-3-Oxokauran-17-oic acid |
151561-88-5 | 98% | 1mg |
$599.00 | 2024-01-03 | |
| TargetMol Chemicals | TN3945-5 mg |
ent-3-Oxokauran-17-oic acid |
151561-88-5 | 98% | 5mg |
¥ 3,330 | 2023-07-10 | |
| TargetMol Chemicals | TN3945-1 mL * 10 mM (in DMSO) |
ent-3-Oxokauran-17-oic acid |
151561-88-5 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3430 | 2023-09-15 | |
| TargetMol Chemicals | TN3945-5mg |
ent-3-Oxokauran-17-oic acid |
151561-88-5 | 5mg |
¥ 3330 | 2024-07-19 |
Kauran-17-oic acid,3-oxo- Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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